1-(3,4-dimethoxybenzyl)-4-(4-phenylcyclohexyl)piperazine oxalate

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4-(4-phenylcyclohexyl)piperazine;oxalic acid
• InChI: InChI=1S/C25H34N2O2.C2H2O4/c1-28-24-13-8-20(18-25(24)29-2)19-26-14-16-27(17-15-26)23-11-9-22(10-12-23)21-6-4-3-5-7-21;3-1(4)2(5)6/h3-8,13,18,22-23H,9-12,14-17,19H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: KCFBZTRGCFPDMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C3CCC(CC3)C4=CC=CC=C4)OC.C(=O)(C(=O)O)O
• Molecular Formula: C27H36N2O6
• Molecular Weight: 484.6 g/mol

Description

1-(3,4-dimethoxybenzyl)-4-(4-phenylcyclohexyl)piperazine oxalate, commonly known as CP55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s as part of a research program aimed at developing new drugs for the treatment of pain and inflammation.

Mechanism of Action

CP55940 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are part of the endocannabinoid system. By binding to these receptors, CP55940 can modulate a wide range of physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects
CP55940 has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of inflammatory cytokine production, and the regulation of immune cell function. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of CP55940 for laboratory experiments is its potency and selectivity for the cannabinoid receptors. This allows researchers to study the effects of cannabinoid receptor activation in a controlled and specific manner. However, one limitation of CP55940 is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several potential future directions for research on CP55940 and related compounds. One area of interest is the development of novel cannabinoid receptor agonists with improved pharmacokinetic properties and reduced side effects. Another area of interest is the study of the endocannabinoid system and its role in various physiological and pathological processes, with the goal of identifying new therapeutic targets for drug development. Finally, there is a need for further research on the safety and efficacy of CP55940 and other synthetic cannabinoids in human clinical trials.

Scientific Research Applications

CP55940 has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It has been shown to have potent analgesic effects in animal models of acute and chronic pain, and may be useful in the treatment of conditions such as neuropathic pain, inflammatory pain, and cancer pain.